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Compound of Interest

Compound Name: Methylpyrrolidone

Cat. No.: B10776120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Methyl-2-pyrrolidone (NMP) is a powerful, polar aprotic solvent widely utilized across various

industries, including pharmaceuticals, electronics manufacturing, and petrochemical

processing, for its exceptional solvency for a broad range of organic and inorganic compounds.

[1] Its use in drug development and laboratory research necessitates a thorough understanding

of its compatibility with common laboratory and manufacturing materials to ensure the integrity

of processes and the safety of personnel. This in-depth technical guide provides a

comprehensive overview of the material compatibility of NMP with a focus on plastics,

elastomers, and metals, presenting available quantitative data, detailed experimental protocols

for compatibility testing, and visual workflows to guide material selection and experimental

design.

Material Compatibility Data
The selection of appropriate materials for handling and processing NMP is critical to prevent

equipment failure, contamination, and hazardous situations. The following tables summarize

the known compatibility of various plastics, elastomers, and metals with NMP. The data is

compiled from various sources and should be used as a guide. It is strongly recommended to

conduct specific compatibility testing for critical applications, especially under conditions of

elevated temperature, pressure, or prolonged exposure.
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NMP's strong solvency allows it to interact with and, in many cases, degrade various polymers.

The compatibility is highly dependent on the polymer's chemical structure, crystallinity, and the

presence of additives.
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Material
Trade
Name(s)

Temperatur
e (°C)

Exposure
Time

Observatio
n

Quantitative
Data

Polyvinyl

Chloride

(PVC)

- 120°F (49°C) 6 weeks Dissolved

100% change

in hardness,

weight, and

area

Polyethylene,

High-Density

(HDPE)

- - -
Generally

Resistant
-

Polypropylen

e (PP)
- - -

Generally

Resistant
-

Polytetrafluor

oethylene

(PTFE)

Teflon® 120°F (49°C) 6 weeks Excellent

0% change in

hardness,

weight, and

area

Nylon 6/6 - 120°F (49°C) 6 weeks Good

0% change in

hardness, 3%

weight

change, 0%

area change

Acetal

Copolymer
- 120°F (49°C) 6 weeks Good

<1% weight

gain,

dimensional

stability within

1%

Ultra-High-

Molecular-

Weight

Polyethylene

(UHMW-PE)

- 120°F (49°C) 6 weeks Good

<1% weight

gain,

dimensional

stability within

1%

Note: The designation "-" indicates that specific quantitative data was not available in the

reviewed literature, and compatibility is based on general chemical resistance charts.
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Elastomers
Elastomers are particularly susceptible to swelling and degradation when exposed to solvents

like NMP. The change in physical properties such as hardness, volume, and mechanical

strength can be significant.
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Material
Trade
Name(s)

Temperat
ure (°C)

Exposure
Time

%
Hardness
Change

% Weight
Change

% Area
Change

Butyl

Rubber

(IIR)

-
120°F

(49°C)
6 weeks 2 1 0

Silicone

Rubber
-

120°F

(49°C)
6 weeks 12 3 21

Fluoroelast

omer

(FKM)

Viton®
120°F

(49°C)
6 weeks 8 6 10

Nitrile

Rubber

(Buna-N,

NBR)

-
120°F

(49°C)
6 weeks 13 9 2

Ethylene

Propylene

Diene

Monomer

(EPDM)

-
120°F

(49°C)
6 weeks 12 12 10

Neoprene

(CR)
-

120°F

(49°C)
6 weeks 8 9 10

Natural

Rubber

(NR)

-
120°F

(49°C)
6 weeks 5 24 2

Perfluoroel

astomer

(FFKM)

Kalrez®
120°F

(49°C)
6 weeks 0 1 0
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NMP is generally considered non-corrosive to most common metals at ambient temperatures.

However, the presence of impurities, water, or elevated temperatures can significantly influence

the corrosion rate.

Material Condition Observation

Carbon Steel NMP/MEA solution

NMP can lower the corrosion

rate compared to aqueous

MEA solutions.[2][3]

Stainless Steel Pure NMP
Generally considered

compatible.

Aluminum Pure NMP
Generally considered

compatible.

Copper Pure NMP
Generally considered

compatible.

Note: The presence of water in NMP can lead to the formation of acidic byproducts, especially

at elevated temperatures, which can increase the corrosion of metals.[4]

Experimental Protocols for Material Compatibility
Testing
Standardized testing is crucial for accurately determining the compatibility of materials with

NMP. The following sections detail the methodologies based on established ASTM standards.

Plastics: ASTM D543 - Standard Practices for Evaluating
the Resistance of Plastics to Chemical Reagents
This standard provides a framework for assessing the effect of chemical reagents on plastics.

[5][6][7][8]

Methodology:

Specimen Preparation: Prepare at least three test specimens of the plastic material with

defined dimensions (e.g., tensile bars, disks).
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Initial Measurements: Measure and record the initial weight, dimensions (length, width,

thickness), and mechanical properties (e.g., tensile strength and elongation via ASTM D638,

hardness via ASTM D2240) of each specimen.

Immersion: Immerse the specimens in NMP in a suitable container, ensuring they are fully

submerged and not in contact with each other. The volume of NMP should be sufficient to

avoid significant changes in concentration during the test.

Exposure Conditions: Maintain the sealed container at a specified temperature and for a

predetermined duration. Common test durations are 24, 168, or 500 hours.

Post-Exposure Evaluation: After the exposure period, remove the specimens from the NMP,

gently wipe them dry, and immediately re-measure their weight and dimensions.

Mechanical Property Testing: Condition the exposed specimens as per the standard and

then re-test their mechanical properties.

Data Analysis: Calculate the percentage change in weight, dimensions, and mechanical

properties. Report any visual changes such as discoloration, swelling, cracking, or crazing.

Elastomers: ASTM D471 - Standard Test Method for
Rubber Property—Effect of Liquids
This method is used to evaluate the resistance of rubber and rubber-like materials to the action

of liquids.[9][10][11][12][13]

Methodology:

Specimen Preparation: Cut standard test specimens from the elastomeric material.

Initial Measurements: Record the initial weight in air, weight in a liquid of known density (for

volume calculation), and hardness (using a durometer as per ASTM D2240). For tensile

properties, use dumbbell-shaped specimens.

Immersion: Suspend the specimens in NMP in a container with a reflux condenser,

especially for elevated temperature testing, to prevent solvent loss.
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Exposure Conditions: Conduct the test for a specified time and temperature.

Post-Immersion Measurements: After immersion, cool the container, remove the specimens,

and blot them dry. Immediately record the weight in air and weight in the reference liquid.

Measure the hardness.

Drying and Final Measurements: For determining the amount of absorbed solvent, dry the

specimens to a constant weight and re-measure.

Calculations: Calculate the percentage change in volume, weight, hardness, tensile strength,

and elongation.

Metals: ASTM G31 - Standard Guide for Laboratory
Immersion Corrosion Testing of Metals
This guide covers the procedures for laboratory immersion corrosion testing of metals.[14][15]

[16][17][18]

Methodology:

Specimen Preparation: Prepare replicate test specimens of the metal with a known surface

area. Clean the surfaces to remove any dirt, grease, or oxide layers and then weigh them

accurately.

Immersion: Immerse the specimens in NMP in a corrosion test cell. The specimens should

be electrically isolated from each other and the container.

Test Conditions: Maintain the test at a constant temperature. The duration of the test can

vary from hours to thousands of hours, depending on the expected corrosion rate.

Post-Test Cleaning: After the exposure, remove the specimens and clean them to remove

any corrosion products using appropriate chemical or mechanical methods that do not

remove a significant amount of the base metal.

Final Weighing: Weigh the cleaned specimens accurately.
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Corrosion Rate Calculation: Calculate the mass loss and determine the corrosion rate in

units such as millimeters per year (mm/y) or mils per year (mpy).

Surface Analysis: Visually inspect the specimens for any localized corrosion, such as pitting

or crevice corrosion.

Visualized Experimental Workflows
The following diagrams, created using Graphviz (DOT language), illustrate the logical flow of

the experimental protocols described above.

Preparation Exposure Evaluation

Prepare Plastic Specimens Initial Measurements
(Weight, Dimensions, Mechanical Properties) Immerse in NMP Controlled Temperature

& Time
Post-Exposure Measurements

(Weight, Dimensions) Mechanical Property Testing Data Analysis
(% Change, Visual Inspection)

Click to download full resolution via product page

Caption: Experimental workflow for testing the chemical resistance of plastics to NMP (ASTM

D543).

Preparation Exposure Evaluation

Prepare Elastomer Specimens Initial Measurements
(Weight, Volume, Hardness, Tensile) Immerse in NMP Controlled Temperature

& Time
Post-Immersion Measurements

(Weight, Volume, Hardness) Dry to Constant Weight Final Measurements Calculate % Change

Click to download full resolution via product page

Caption: Experimental workflow for testing the effect of NMP on elastomers (ASTM D471).
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Preparation Exposure Evaluation

Prepare & Clean Metal Specimens Initial Weighing Immerse in NMP Controlled Temperature
& Duration Clean Corrosion Products Final Weighing Calculate Corrosion Rate Surface Inspection

Click to download full resolution via product page

Caption: Experimental workflow for laboratory immersion corrosion testing of metals in NMP

(ASTM G31).

Mechanisms of Material Degradation
Detailed chemical signaling pathways for the degradation of specific polymers and metals

directly initiated by NMP are not extensively documented in publicly available literature.

However, the degradation is generally understood to occur through the following mechanisms:

Solvation and Swelling: As a powerful polar aprotic solvent, NMP can readily penetrate the

amorphous regions of polymers. This leads to the separation of polymer chains, causing

swelling. Swelling reduces the intermolecular forces, which can lead to a decrease in

mechanical properties such as tensile strength and hardness. For elastomers, this is a

primary mode of failure.[19]

Dissolution: For some polymers, particularly those with polar groups and a high degree of

amorphous content, NMP can act as a true solvent, leading to complete dissolution. This is

observed with PVC at elevated temperatures.[20]

Chemical Attack: While NMP is relatively stable, it can participate in chemical reactions

under certain conditions. For instance, hydrolysis of NMP in the presence of water at high

temperatures can form acidic species, which can then catalyze the degradation of

susceptible polymers (e.g., polyesters) or corrode metals.

Due to the lack of specific, documented chemical degradation pathways initiated by NMP for a

broad range of materials, diagrams illustrating these mechanisms would be speculative.

Instead, the provided experimental workflows offer a logical and actionable guide for

researchers to determine material compatibility for their specific applications.
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Conclusion and Recommendations
The compatibility of materials with N-Methyl-2-pyrrolidone is a critical consideration for its safe

and effective use in research and development. This guide provides a summary of available

quantitative data, outlines standardized experimental protocols for compatibility testing, and

presents clear visual workflows for these procedures.

Key Recommendations:

Material Selection: For applications involving NMP, highly resistant materials such as PTFE,

perfluoroelastomers (FFKM), and stainless steel are generally recommended. The use of

many common plastics and elastomers, especially at elevated temperatures, should be

carefully evaluated.

Testing: Always conduct compatibility testing under conditions that closely mimic the

intended application, including temperature, pressure, and duration of exposure.

Safety: Be aware that material degradation can lead to leaks, equipment failure, and

chemical exposure. Regularly inspect equipment that is in contact with NMP for signs of

degradation.

By following the guidance and protocols outlined in this document, researchers, scientists, and

drug development professionals can make informed decisions on material selection, ensuring

the integrity and safety of their work with N-Methyl-2-pyrrolidone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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